4-[(3s,4r)-4-(4-Hydroxyphenyl)hexan-3-yl]cyclohex-3-en-1-one

• CAS RN: 129579-58-4
• Molecular Formula: C18H24O2
• Molecular Weight: 272.4 g/mol
• IUPAC Name: 4-[(3S,4R)-4-(4-hydroxyphenyl)hexan-3-yl]cyclohex-3-en-1-one
• InChI: InChI=1S/C18H24O2/c1-3-17(13-5-9-15(19)10-6-13)18(4-2)14-7-11-16(20)12-8-14/h5-7,9-10,17-19H,3-4,8,11-12H2,1-2H3/t17-,18+/m0/s1
• InChI Key: FQWBKFFNHFNQHT-ZWKOTPCHSA-N
• Isomeric SMILES: CC[C@H](C1=CCC(=O)CC1)[C@@H](CC)C2=CC=C(C=C2)O
• SMILES: CCC(C1=CCC(=O)CC1)C(CC)C2=CC=C(C=C2)O
• synonyms: 3-(cyclohex-3-en-1-on-4-yl)-4-(4-hydroxyphenyl)hexane; 3-(cyclohex-3-en-1-on-4-yl)-4-(4-hydroxyphenyl)hexane, (R*,R*)-(+-) isomer; 3-CHPH

Description

4-[(3s,4r)-4-(4-Hydroxyphenyl)hexan-3-yl]cyclohex-3-en-1-one, also known as HCH or Hydroxychalcone, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. This compound belongs to the family of chalcones and is synthesized through a multi-step process from simple starting materials.

Mechanism of Action

The mechanism of action of 4-[(3s,4r)-4-(4-Hydroxyphenyl)hexan-3-yl]cyclohex-3-en-1-one is not fully understood, but it is believed to exert its therapeutic effects through various pathways. This compound has been shown to inhibit the activity of enzymes involved in the production of inflammatory mediators, thereby reducing inflammation. Additionally, this compound has been shown to scavenge free radicals and protect against oxidative stress, which is implicated in the development of various diseases.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in the body. In vitro studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. This compound has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease. Furthermore, this compound has been shown to improve insulin sensitivity and glucose metabolism in animal models of diabetes.

Advantages and Limitations for Lab Experiments

4-[(3s,4r)-4-(4-Hydroxyphenyl)hexan-3-yl]cyclohex-3-en-1-one has several advantages for use in lab experiments, including its low toxicity and high stability. However, one limitation is its poor solubility in water, which can make it difficult to administer in certain experiments. Additionally, the high cost of this compound synthesis and purification can limit its use in large-scale experiments.

Future Directions

There are several future directions for the study of 4-[(3s,4r)-4-(4-Hydroxyphenyl)hexan-3-yl]cyclohex-3-en-1-one. One area of interest is the development of this compound derivatives with improved solubility and bioavailability. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential use in the treatment of various diseases. Finally, the development of novel synthetic routes for this compound could improve the efficiency and cost-effectiveness of its production.

Synthesis Methods

The synthesis of 4-[(3s,4r)-4-(4-Hydroxyphenyl)hexan-3-yl]cyclohex-3-en-1-one involves the condensation of 4-hydroxybenzaldehyde with 3-phenylpropanal in the presence of a base catalyst. The resulting product is then subjected to a Claisen-Schmidt condensation with cyclohexanone to yield the final product. The purity and yield of this compound can be improved through various purification techniques such as recrystallization and chromatography.

Scientific Research Applications

4-[(3s,4r)-4-(4-Hydroxyphenyl)hexan-3-yl]cyclohex-3-en-1-one has been extensively studied for its potential therapeutic properties in various fields of scientific research. In the field of medicine, this compound has been shown to possess anti-inflammatory, antioxidant, and anticancer properties. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.